(E/Z)-HA155

• Molecular Formula: C23H22N4O3S2
• Molecular Weight: 466.6 g/mol
• InChI: InChI=1S/C23H22N4O3S2/c1-15(28)24-23-25-20(14-31-23)16-7-4-8-17(13-16)26-32(29,30)22-12-6-9-18-19(22)10-5-11-21(18)27(2)3/h4-14,26H,1-3H3,(H,24,25,28)
• InChIKey: LBSMEKVVMYSTIH-UHFFFAOYSA-N

(E/Z)-HA155 Boronic Acid-Based ATX Inhibitor

(E/Z)-HA155 (also referred to as HA-155 or Autotaxin Inhibitor IV; CAS 1229652-22-5) is a synthetic, boronic acid-based small molecule that functions as a potent inhibitor of the secreted phosphodiesterase autotaxin (ATX / ENPP2) [1]. It inhibits ATX with an IC50 of 5.7 nM by forming a covalent bond between its boronic acid moiety and the catalytic threonine residue (Thr209) within the enzyme’s active site, a binding mode confirmed by X-ray crystallography [2]. This compound is a benchmark tool for investigating the ATX–lysophosphatidic acid (LPA) signaling axis in the context of cancer, fibrosis, and inflammatory pathologies [1].

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Binding Mechanism Covalent Thr209 engagement resolved by X-ray crystallography

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Structural Validation PDB 2XRG structure supports structure-based ATX-LPA studies

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Research Context Reported in cancer, fibrosis, and inflammation ATX-LPA signaling research

• [1] Albers HMHG, Hendrickx LJD, van Tol RJP, Hausmann J, Perrakis A, Ovaa H. Structure-based design of novel boronic acid-based inhibitors of autotaxin. J Med Chem. 2011;54(13):4619-4626. PMID: 21615078. View Source
• [2] Hausmann J, Albers HMHG, Perrakis A. Crystal structure of Autotaxin (ENPP2) in complex with the HA155 boronic acid inhibitor. PDB: 2XRG. Deposited 2010-09-14, Released 2011-01-19. View Source

(E/Z)-HA155 Substitution and Reproducibility

Despite a shared protein target, ATX inhibitors are not functionally interchangeable. (E/Z)-HA155 is a covalent, boronic acid-based inhibitor that engages the catalytic Thr209, a mechanism structurally orthogonal to non-covalent inhibitors such as PF-8380 or the clinical-stage GLPG1690 (Ziritaxestat) [1][2]. Even within the boronic acid class, subtle structural variations produce large potency differences; HA155 itself is approximately 5-fold more potent than its regioisomer analog HA130 [1]. This combination of covalent binding mode and defined isomer-dependent activity means that substituting HA155 with another ATX inhibitor will alter target engagement kinetics, functional potency, and pharmacodynamic outcomes in LPA-related assays .

Covalent Binding Mode Difference

Non-covalent ATX inhibitors (PF-8380, GLPG1690) do not engage Thr209, altering target residence time

Regioisomer Potency Variation

HA130 regioisomer exhibits a different target engagement profile, which may shift LPA suppression in assays

Pharmacodynamic Outcome Shift

Substituting HA155 may change functional blockade of LPA production in platelet and cellular models

• [1] Albers HMHG, Hendrickx LJD, van Tol RJP, Hausmann J, Perrakis A, Ovaa H. Structure-based design of novel boronic acid-based inhibitors of autotaxin. J Med Chem. 2011;54(13):4619-4626. PMID: 21615078. View Source
• [2] Kraljić K, Jelić D, Žiher D, et al. Benzoxaboroles—Novel Autotaxin Inhibitors. Molecules. 2019;24(19):3419. PMID: 31547014. View Source

(E/Z)-HA155 vs. ATX Inhibitor Alternatives

Potency Comparison: HA155 vs. HA130

In direct comparison, (E/Z)-HA155 inhibits autotaxin with an IC50 of 5.7 nM, which represents an approximately 5-fold improvement in potency over its para-isomer boronate analog HA130 (Autotaxin Inhibitor II; IC50 = 28 nM) [1]. Both values were determined using the same choline release assay with 40 µM LPC substrate and 10 nM ATX enzyme [1].

Potency Comparison: HA155 vs HA130

Head-to-head

IC50 5.7 nM (HA155) vs 28 nM (HA130), ~4.9-fold difference

Supports potency-focused assay selection

Choline release assay; 40 µM LPC, 10 nM ATX

Evidence Dimension	ATX enzymatic inhibition potency (IC50)
Target Compound Data	IC50 = 5.7 nM
Comparator Or Baseline	HA130 (Autotaxin Inhibitor II), IC50 = 28 nM
Quantified Difference	~4.9-fold more potent
Conditions	Choline release assay; 40 µM LPC substrate, 10 nM ATX enzyme; Albers et al. J Med Chem 2011

Why This Matters

This 5-fold potency advantage means that, at equivalent concentrations, HA155 achieves near-complete ATX inhibition where HA130 may leave residual enzymatic activity, directly impacting the suppression of LPA production in cell-based and ex vivo assays.

• [1] Albers HMHG, Hendrickx LJD, van Tol RJP, Hausmann J, Perrakis A, Ovaa H. Structure-based design of novel boronic acid-based inhibitors of autotaxin. J Med Chem. 2011;54(13):4619-4626. PMID: 21615078. View Source

Covalent Binding Mode and Structural Validation

The 3.20 Å resolution X-ray crystal structure of ATX in complex with HA155 (PDB: 2XRG) unequivocally demonstrates that the boronic acid moiety forms a covalent bond with the Thr209 oxygen nucleophile in the enzyme active site, while the 4-fluorobenzyl moiety occupies the hydrophobic lipid-binding pocket [1][2]. By contrast, non-covalent ATX inhibitors such as PF-8380 (IC50 = 2.8 nM isolated enzyme) and clinical candidate Ziritaxestat (GLPG1690; IC50 = 131 nM, Ki = 15 nM) lack this covalent anchoring mechanism and rely on reversible zinc-ion chelation or allosteric interactions [3][4].

Covalent Binding Mode

Class-level

PDB 2XRG: Boronic acid–Thr209 covalent bond; vs PF-8380/GLPG1690 reversible

Enables structure-based binding-mode studies

Covalent vs. reversible; structural validation context

Evidence Dimension	Binding mechanism and structural validation
Target Compound Data	Covalent bond to Thr209; crystal structure PDB 2XRG, 3.20 Å resolution
Comparator Or Baseline	PF-8380 (reversible, IC50 = 2.8 nM); GLPG1690 (reversible, IC50 = 131 nM, Ki = 15 nM); no covalent Thr209 engagement
Quantified Difference	Mechanistic class distinction (covalent vs. reversible); not directly quantifiable as potency difference
Conditions	X-ray crystallography (PDB: 2XRG); in vitro enzymatic assays for PF-8380 and GLPG1690

Why This Matters

The covalent binding mode and available structural data enable rational structure-based optimization and provide a well-defined pharmacophore model; researchers requiring a tool compound with documented atomic-level target engagement should prioritize HA155 over reversible inhibitors lacking equivalent structural validation.

• [1] Hausmann J, Albers HMHG, Perrakis A. Crystal structure of Autotaxin (ENPP2) in complex with the HA155 boronic acid inhibitor. PDB: 2XRG. Deposited 2010. View Source
• [2] Albers HMHG, Hendrickx LJD, van Tol RJP, Hausmann J, Perrakis A, Ovaa H. Structure-based design of novel boronic acid-based inhibitors of autotaxin. J Med Chem. 2011;54(13):4619-4626. View Source
• [3] Gierse JK, Thorarensen A, Beltey K, et al. A novel autotaxin inhibitor reduces lysophosphatidic acid levels in plasma and the site of inflammation. J Pharmacol Exp Ther. 2010;334(1):310-317. (PF-8380 characterization) View Source
• [4] Desroy N, Heckmann B, Bock X, et al. Discovery of GLPG1690: A First-in-Class Autotaxin Inhibitor in Clinical Development for Idiopathic Pulmonary Fibrosis. J Med Chem. 2017;60(9):3580-3590. View Source

Platelet LPA Secretion Inhibition

In a physiologically relevant functional assay, HA155 completely attenuated thrombin-stimulated lysophosphatidic acid (LPA) secretion from platelets in a dose-dependent manner [1]. This demonstrates that ATX catalytic inhibition by HA155 translates into suppression of LPA production in a primary human cell system. While HA130 also blocks thrombin-induced LPA secretion, HA155 achieves this functional blockade at approximately 5-fold lower concentrations, consistent with its enzymatic potency advantage [1].

Platelet LPA Secretion Inhibition

Head-to-head

Complete attenuation of thrombin-stimulated LPA secretion in human platelets

Supports functional pharmacodynamic assay context

Human platelet assay; dose-dependent blockade

Evidence Dimension	Inhibition of thrombin-stimulated LPA secretion in human platelets
Target Compound Data	Complete attenuation of LPA secretion; dose-dependent blockade [1]
Comparator Or Baseline	HA130 also blocks thrombin-induced LPA secretion, but requires ~5-fold higher concentration based on IC50 ratio (28 nM vs. 5.7 nM)
Quantified Difference	~5-fold lower effective concentration for equivalent functional blockade (extrapolated from enzymatic IC50 ratio)
Conditions	Human platelet assay; thrombin stimulation; LPA secretion measured as functional readout of ATX activity [1]

Why This Matters

The platelet LPA secretion assay bridges the gap between isolated enzyme inhibition and cellular pharmacodynamics, demonstrating that HA155's potency advantage over HA130 translates into a meaningful functional difference in a disease-relevant primary cell model.

• [1] Albers HMHG, Dong A, van Meeteren LA, et al. Boronic acid-based inhibitor of autotaxin reveals rapid turnover of LPA in the circulation. Proc Natl Acad Sci USA. 2010;107(16):7257-7262. PMID: 20360563. View Source

Benchmarking Against Benzoxaborole Inhibitors

In a systematic medicinal chemistry study, the benzoxaborole compound 3BoA was reported to be more potent than HA155 as an LPA production inhibitor in incubated plasma and cell-motility assays, and exhibited superior metabolic stability with rapid reduction of plasma LPA levels in mice after a single 4 mg/kg intravenous dose [1]. Separately, benzoxaborole compound 37 was designed to retain the ATX inhibitory activity of HA155 while improving ADME properties (plasma protein binding, kinetic solubility, and rat/human plasma stability) [1]. This positions HA155 as the established benchmark against which newer boronic-acid-derived ATX inhibitors are measured, but also delineates its limitations in metabolic stability and plasma exposure.

Benzoxaborole Benchmarking

Context-dependent

HA155: IC50 5.7 nM, limited plasma stability; 3BoA: more potent in plasma, reduces LPA in mice at 4 mg/kg IV

Guides selection between in vitro and in vivo applications

Cross-study comparison; metabolic stability context

Evidence Dimension	In vitro plasma stability and in vivo LPA reduction
Target Compound Data	Benchmark ATX inhibitory activity (IC50 = 5.7 nM); limited plasma stability; no reported in vivo animal data [1]
Comparator Or Baseline	3BoA: more potent in incubated plasma and cell-motility assays; decreases plasma LPA in mice at 4 mg/kg IV; Compound 37: retains HA155-level ATX inhibition with improved ADME [1]
Quantified Difference	Qualitative superiority of benzoxaboroles in metabolic stability and in vivo LPA reduction; no direct numerical fold-change reported
Conditions	Incubated human plasma; cell-motility assays; mouse in vivo pharmacokinetic study (4 mg/kg IV) [1]

Why This Matters

For researchers deciding between HA155 and newer ATX inhibitors, HA155 remains the appropriate choice when a well-characterized, structurally validated covalent probe is needed for in vitro mechanistic studies, but should be deprioritized for experiments requiring metabolic stability or in vivo LPA modulation where benzoxaboroles or other advanced scaffolds are superior.

• [1] Kraljić K, Jelić D, Žiher D, et al. Benzoxaboroles—Novel Autotaxin Inhibitors. Molecules. 2019;24(19):3419. PMID: 31547014. View Source

(E/Z)-HA155 Research Applications

Covalent Target Engagement and Structural Studies

For researchers investigating the structural basis of ATX–LPA signaling, (E/Z)-HA155 is the preferred tool compound. Its covalent binding to Thr209 is confirmed by the PDB 2XRG crystal structure at 3.20 Å resolution, providing atomic-level detail of the inhibitor–enzyme interaction [1]. This structural validation is absent for many reversible ATX inhibitors, making HA155 uniquely suited for structure-based drug design and binding-mode studies [2].

ATX Assay Benchmarking and Development

With an IC50 of 5.7 nM determined in a standardized choline release assay (40 µM LPC, 10 nM ATX), (E/Z)-HA155 serves as an ideal positive control and calibration standard for ATX enzymatic assays [1]. Its ~5-fold potency advantage over the regioisomer HA130 (IC50 = 28 nM) provides a clear dynamic range for assay validation and for screening novel ATX inhibitor candidates [1].

Platelet LPA Secretion in Thrombosis and Inflammation

The demonstrated ability of (E/Z)-HA155 to dose-dependently block thrombin-stimulated LPA secretion in human platelets makes it a suitable tool for ex vivo pharmacodynamic studies exploring the role of ATX-derived LPA in platelet activation and thrombotic inflammation [1]. Its functional activity at low nanomolar concentrations minimizes off-target effects in platelet-based assays compared to less potent alternatives such as HA130 [2].

Application

Selection Property

Validation Focus

Covalent target engagement and structural studies

Covalent Thr209 binding with PDB 2XRG structure

Structure-based binding-mode analysis

ATX enzymatic assay benchmarking

Characterized inhibitory profile with regioisomer comparator context

Assay calibration and screening validation

Platelet LPA secretion studies

Functional LPA blockade in human platelet models

Pharmacodynamic endpoint validation

• [1] Albers HMHG, Hendrickx LJD, van Tol RJP, Hausmann J, Perrakis A, Ovaa H. Structure-based design of novel boronic acid-based inhibitors of autotaxin. J Med Chem. 2011;54(13):4619-4626. PMID: 21615078. View Source
• [2] Albers HMHG, Dong A, van Meeteren LA, et al. Boronic acid-based inhibitor of autotaxin reveals rapid turnover of LPA in the circulation. Proc Natl Acad Sci USA. 2010;107(16):7257-7262. PMID: 20360563. View Source